Cas no 5432-41-7 (Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate)

5432-41-7 structure
Product name:Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate
- AC1NS6EA
- NSC21385
- NSC-21385
- DTXSID30417864
- 5432-41-7
-
- Inchi: InChI=1S/C15H22O8/c1-5-20-11(16)9-10(13(17)21-6-2)12(14(18)22-7-3)15(19)23-8-4/h9,12H,5-8H2,1-4H3/b10-9-
- InChI Key: RXVDXQLIFJZGFO-KTKRTIGZSA-N
- SMILES: CCOC(=O)C=C(C(C(=O)OCC)C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 330.13146
- Monoisotopic Mass: 330.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 105A^2
Experimental Properties
- Density: 1.163
- Boiling Point: 388.9°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.465
- PSA: 105.2
- LogP: 0.78140
Tetraethyl (z)-prop-2-ene-1,1,2,3-tetracarboxylate Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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5. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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